Cas no 2503202-25-1 (4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid)

• Product Name: 4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid
• CAS No: 2503202-25-1
• MF: C₉H₁₂F₃NO₄
• MW: 255.191093444824
• MDL: MFCD32860231
• CID: 5669597
• PubChem ID: 162341830
• Update Time: 2025-10-31

4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-azaspiro[2.4]heptane-5-carboxylic acid; trifluoroacetic acid
• AT24280
• Z4655556783
• EN300-27148710
• 4-AZASPIRO[2.4]HEPTANE-5-CARBOXYLIC ACID TFA
• 2503202-25-1
• 4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid

• MDL： MFCD32860231
• Inchi： 1S/C7H11NO2.C2HF3O2/c9-6(10)5-1-2-7(8-5)3-4-7;3-2(4,5)1(6)7/h5,8H,1-4H2,(H,9,10);(H,6,7)
• InChI Key： LDJYSEIYJDPRFV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC(C1CCC2(CC2)N1)=O

Computed Properties

• Exact Mass: 255.07184235g/mol
• Monoisotopic Mass: 255.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Additional information on 4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid

Introduction to 4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid (CAS No: 2503202-25-1)

4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid, identified by its Chemical Abstracts Service (CAS) number 2503202-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amide derivative features a unique structural framework, combining a spirocyclic core with functional groups that make it a promising candidate for various biochemical applications.

The molecular structure of 4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid consists of a seven-membered spirocyclic ring system linked to an azacyclohexane moiety, with a carboxylic acid group and a trifluoroacetic acid moiety attached. This distinctive architecture imparts unique physicochemical properties, including enhanced solubility in polar solvents and improved metabolic stability, which are critical factors in drug design and development.

In recent years, the interest in heterocyclic compounds has surged due to their diverse biological activities and potential therapeutic applications. Among these, spirocyclic compounds have emerged as a particularly fascinating class of molecules due to their rigid three-dimensional structures, which can facilitate specific interactions with biological targets. The presence of both nitrogen and oxygen heteroatoms in 4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid further enhances its potential as a pharmacophore.

Current research in medicinal chemistry has highlighted the importance of functional groups such as carboxylic acids and trifluoroacetyl moieties in modulating the pharmacokinetic properties of drug candidates. The trifluoroacetic acid moiety, in particular, is known for its ability to increase lipophilicity and metabolic stability, making it a valuable component in the design of novel therapeutics. The carboxylic acid group, on the other hand, can serve as a site for further derivatization, allowing for the creation of more complex molecular entities with tailored biological activities.

The synthesis of 4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct such complex molecules with increasing efficiency. Additionally, the incorporation of fluorine atoms into pharmaceuticals has been shown to enhance binding affinity and resistance to metabolic degradation, further underscoring the significance of this compound.

In the realm of drug discovery, 4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid has been explored as a precursor for more complex derivatives with potential applications in treating various diseases. For instance, its structural motif has been investigated for its role in modulating enzyme activity and receptor binding. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in cancer and inflammatory diseases.

The trifluoroacetic acid moiety plays a crucial role in determining the pharmacological profile of this compound. Fluorinated compounds are well-documented for their improved pharmacokinetic properties, including increased bioavailability and prolonged half-life. This makes 4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid an attractive scaffold for developing next-generation drugs that require efficient delivery and sustained action.

Ongoing research is delving deeper into the biological activities of this compound by employing high-throughput screening techniques and computational modeling. These approaches are helping to identify novel targets and optimize lead structures for therapeutic use. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the process of identifying promising candidates for further development.

The versatility of 4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid extends beyond its role as a standalone compound; it serves as a valuable building block for more complex molecules. By modifying its functional groups or incorporating additional heterocycles, researchers can generate libraries of derivatives with diverse biological activities. This modular approach is particularly useful in fragment-based drug design, where small molecular fragments are linked together to create potent therapeutic agents.

The synthesis and characterization of this compound have also contributed to advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of synthetic intermediates. These methods provide critical data for understanding reaction mechanisms and optimizing synthetic routes.

In conclusion, 4-azaspiro2.4heptane-5-carboxylic acid, trifluoroacetic acid (CAS No: 2503202-25-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its spirocyclic core combined with functional groups such as carboxylic acids and trifluoroacetyl moieties makes it a versatile scaffold for drug discovery. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in the development of next-generation medications.